![molecular formula C9H16N2O B1458243 4-(Piperidin-4-yl)pyrrolidin-2-one CAS No. 1565677-59-9](/img/structure/B1458243.png)
4-(Piperidin-4-yl)pyrrolidin-2-one
Overview
Description
4-(Piperidin-4-yl)pyrrolidin-2-one is an azabenzthiazole inhibitor of leukotriene A4 hydrolase . It is a white solid with a molecular weight of 168.24 .
Synthesis Analysis
Piperidine derivatives are synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives . The synthesis of pyrrolidin-2-ones involves a domino process including the in situ formation of pyrrolidine-2-carbaldehyde .Molecular Structure Analysis
The optimization of the most stable molecular structure of 2-((4-(hydroxymethyl)phenyl)(pyrrolidin-1-yl)methyl)phenol was performed by the DFT/B3LYP and DFT/B3PW91 methods with 6-311++G(d,p) basis sets .Chemical Reactions Analysis
The chemical reactions of this compound involve alkylation . The reaction of 4-piperidone with 3-bromo-2-pyrrolidinone in the presence of hydrochloric acid forms N-(4-oxopiperidin-1-yl)-2-pyrrolidin-3-ylpyridin-3-amine.Physical And Chemical Properties Analysis
This compound is a solid compound . Its molecular weight is 168.24 .Scientific Research Applications
Synthesis and Chemical Structure Analysis
- A novel method for synthesizing 3-(pyrrolidin-1-yl)piperidine, a compound with significant importance in medicinal chemistry, has been proposed. This method is based on the exhaustive catalytic hydrogenation of pyrrolylpyridine, which can be prepared by the condensation of 3-aminopyridine with 2,5-dimethoxytetrahydrofuran (Smaliy et al., 2011).
- The molecular structure and stable forms of 4-(1-pyrrolidinyl)piperidine were studied using nuclear magnetic resonance (NMR) spectroscopy. Solvent effects on its structure and molecular geometry were investigated, indicating solvent-dependent conformations (Alver, Parlak, & Bilge, 2011).
Pharmacological Applications
- Synthesis and evaluation of 1-substituted pyrrolidin-2-one and pyrrolidine derivatives were conducted for their antiarrhythmic and antihypertensive effects. These studies highlighted the potential of these compounds in treating cardiovascular diseases, with specific derivatives showing promising pharmacological activities (Malawska et al., 2002).
Antimicrobial Activity
- Novel 5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole derivatives containing piperidine or pyrrolidine rings were synthesized and displayed strong antimicrobial activity. This indicates the potential use of these compounds in developing new antimicrobial agents (Krolenko et al., 2016).
Catalysis and Oxidation Processes
- The oxidative transformation of cyclic amines to lactams, important chemical feedstocks, was efficiently catalyzed by CeO2-supported gold nanoparticles. This process facilitated the conversion of pyrrolidine to 2-pyrrolidone, highlighting a method for synthesizing valuable lactam products from simple cyclic amines (Dairo et al., 2016).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various proteins and enzymes, influencing their function .
Mode of Action
It’s known that the compound’s structure allows it to bind to target proteins and influence their activity .
Biochemical Pathways
Similar compounds have been found to inhibit the protoporphyrinogen oxidase (ppo) enzyme, affecting the associated biochemical pathways .
Pharmacokinetics
The compound’s structure suggests that it may have good bioavailability due to its small size and the presence of polar and nonpolar regions .
Result of Action
Similar compounds have been found to exhibit various biological activities, such as anti-inflammatory, analgesic, antibacterial, cardio-tonic, antimycobacterial, antidepressant, antiviral, antitumor, and other activities .
Properties
IUPAC Name |
4-piperidin-4-ylpyrrolidin-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O/c12-9-5-8(6-11-9)7-1-3-10-4-2-7/h7-8,10H,1-6H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLHLWCBBZWSJDN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C2CC(=O)NC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1565677-59-9 | |
Record name | 4-(piperidin-4-yl)pyrrolidin-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.